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Compound of Interest

Compound Name: Solusprin

Cat. No.: B1208106 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

Solusprin, with its active ingredient acetylsalicylic acid (aspirin), requires specific handling and

disposal procedures to mitigate risks to personnel and the environment.[1] This guide provides

essential, step-by-step instructions for the safe disposal of Solusprin waste.

Key Safety and Hazard Information
Acetylsalicylic acid is harmful if swallowed and can cause irritation to the skin, eyes, and

respiratory system.[1] It is also a combustible dust, which can form explosive mixtures in the

air.[1] Adherence to proper disposal protocols is crucial to prevent accidental exposure and

environmental contamination.

Quantitative Data for Acetylsalicylic Acid
The following table summarizes key quantitative data for acetylsalicylic acid, the active

ingredient in Solusprin.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1208106?utm_src=pdf-interest
https://www.benchchem.com/product/b1208106?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Acetylsalicylic_Acid_Aspirin_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/product/b1208106?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Acetylsalicylic_Acid_Aspirin_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Acetylsalicylic_Acid_Aspirin_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/product/b1208106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₉H₈O₄

Molecular Weight 180.16 g/mol

Melting Point 135°C (275°F)

Oral LD50 (Rat) 950 mg/kg

Water Solubility Slightly soluble

Experimental Protocol: Disposal Procedure for
Solusprin (Acetylsalicylic Acid) Waste
This protocol outlines the necessary steps for the safe disposal of Solusprin in a laboratory

environment.

1. Personal Protective Equipment (PPE): Before handling Solusprin waste, it is imperative to

wear appropriate PPE. This includes:

Safety glasses with side shields or chemical safety goggles.[1]

A laboratory coat.[1]

Chemical-resistant gloves.[1]

In situations where dust formation is possible, a NIOSH-approved respirator should be used.

[1]

2. Waste Collection and Segregation:

Collect all Solusprin waste in a designated, properly labeled, and sealed container.[1][2]

It is crucial to not mix Solusprin waste with other waste streams. Whenever possible, leave

the chemical in its original container.

For spilled material, use a moistened cloth or absorbent pad to clean the area, avoiding dust

creation.[1] Place the contaminated materials in a separate, sealed bag or container labeled
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with the chemical name and the date of the spill.[1]

3. Storage of Waste:

Store the sealed waste container in a well-ventilated, designated hazardous waste

accumulation area.

Ensure the storage area is away from incompatible materials and sources of ignition.

4. Final Disposal:

Never dispose of solid Solusprin or acetylsalicylic acid down the drain.[1]

The disposal of Solusprin waste must be conducted through a licensed professional waste

disposal service.[1][3]

The recommended method of disposal is incineration in a chemical incinerator equipped with

an afterburner and scrubber.[1]

Empty or uncleaned containers should be handled with the same precautions as the product

itself and disposed of accordingly.[1]

All disposal activities must be in strict accordance with institutional, local, state, and federal

regulations.[3][4]

Environmental Considerations
Pharmaceuticals, including acetylsalicylic acid, have been detected in surface waters and can

have adverse effects on aquatic organisms.[5][6] Improper disposal contributes to this

environmental contamination. Therefore, following the prescribed disposal procedures is

essential to protect ecosystems.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Solusprin
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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